Cas no 13577-46-3 (4-chloronaphthalene-1,8-dicarboxylic acid)

4-chloronaphthalene-1,8-dicarboxylic acid structure
13577-46-3 structure
Product Name:4-chloronaphthalene-1,8-dicarboxylic acid
CAS No:13577-46-3
MF:C12H7ClO4
MW:250.63458275795
CID:1239005
PubChem ID:202954
Update Time:2025-04-20

4-chloronaphthalene-1,8-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-chloronaphthalene-1,8-dicarboxylic acid
    • 4-Chloronaphthalic acid
    • 2-09-00-00653 (Beilstein Handbook Reference)
    • AKOS000592859
    • SR-01000311145
    • 4-Chloro-1,8-naphthalenedicarboxylic acid
    • SR-01000311145-1
    • 13577-46-3
    • BRN 2054783
    • Naphthalic acid, 4-chloro-
    • CBDivE_012164
    • 1,8-Naphthalenedicarboxylic acid, 4-chloro-
    • SCHEMBL4781645
    • DTXSID70159514
    • Inchi: 1S/C12H7ClO4/c13-9-5-4-8(12(16)17)10-6(9)2-1-3-7(10)11(14)15/h1-5H,(H,14,15)(H,16,17)
    • InChI Key: OESMXMMJMGTCAJ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C(=O)O)=C2C(C(=O)O)=CC=CC2=1

Computed Properties

  • Exact Mass: 250.00331
  • Monoisotopic Mass: 250.0032864g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent